Cas no 62620-71-7 (6-(trifluoromethyl)tetralin-1-one)

• Product Name: 6-(trifluoromethyl)tetralin-1-one
• CAS No: 62620-71-7
• MF: C₁₁H₉F₃O
• MW: 214.183773756027
• MDL: MFCD11518682
• CID: 502172
• PubChem ID: 14915117
• Update Time: 2025-07-21

6-(trifluoromethyl)tetralin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-6-(trifluoromethyl)-
• 6-(Trifluoromethyl)-1-tetralone
• 6-(TRIFLUOROMETHYL)-2,3,4-TRIHYDRONAPHTHALEN-1-ONE
• 6-(trifluoromethyl)-3,4-dihydro-2H-naphthalen-1-one
• 6-(Trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-NAPHTHALENONE, 3,4-DIHYDRO-6-(TRIFLUOROMETHYL)-
• 6-Trifluoromethyl-1-tetralone
• AMOT0794
• UHPCUZXSDJQOPS-UHFFFAOYSA-N
• RP04893
• AB64157
• AK327784
• Y9656
• 6-(trifluoromethyl)-1,2,3,4-tetrah
• 6-Trifluoromethyl-3,4-dihydro-2H-naphthalen-1-one
• 6-(trifluoromethyl)tetralin-1-one
• SCHEMBL5109850
• AC-31622
• AKOS027328100
• 6-Trifluoromethyltetralin-1-one
• CS-W004320
• DTXSID10565337
• SY240581
• 6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one
• 3,4-DIHYDRO-6-(TRIFLUOROMETHYL)-1(2H)-NAPHTHALENONE
• Y10103
• DS-12041
• MFCD11518682
• 62620-71-7
• J-518124

• MDL： MFCD11518682
• Inchi： 1S/C11H9F3O/c12-11(13,14)8-4-5-9-7(6-8)2-1-3-10(9)15/h4-6H,1-3H2
• InChI Key： UHPCUZXSDJQOPS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(CCCC=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 214.06057
• Monoisotopic Mass: 214.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07

Additional information on 6-(trifluoromethyl)tetralin-1-one

Comprehensive Guide to 6-(Trifluoromethyl)tetralin-1-one (CAS No. 62620-71-7): Properties, Applications, and Industry Insights

6-(Trifluoromethyl)tetralin-1-one (CAS No. 62620-71-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. This article delves into its molecular characteristics, synthesis methods, and emerging applications, addressing common queries such as "What is 6-(trifluoromethyl)tetralin-1-one used for?" and "How is CAS 62620-71-7 synthesized?"—topics frequently searched in scientific databases and AI-driven platforms.

The compound's tetralin backbone coupled with the CF3 group offers exceptional versatility. Researchers highlight its role in developing bioactive molecules, particularly in targeting central nervous system (CNS) disorders and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry emphasized its potential as a scaffold for kinase inhibitors, aligning with the growing demand for precision medicine. Users often search for "6-(trifluoromethyl)tetralin-1-one solubility" or "stability under acidic conditions," reflecting practical concerns in formulation development.

From a synthetic chemistry perspective, CAS 62620-71-7 is typically prepared via Friedel-Crafts acylation of trifluoromethyl-substituted benzene derivatives, followed by cyclization. Innovations in catalytic fluorination have improved yields, as noted in recent patents by major pharmaceutical firms. Environmental considerations are also pivotal; queries like "Is 6-(trifluoromethyl)tetralin-1-one biodegradable?" underscore the industry's shift toward green chemistry principles. Analytical techniques such as HPLC purity testing and NMR spectroscopy are critical for quality control, another hotspot in user searches.

Market trends reveal rising interest in fluorinated building blocks, driven by their efficacy in crop protection chemicals and electronic materials. Regulatory compliance, especially regarding REACH certification, remains a frequent query among industrial buyers. With its balanced logP value and low toxicity profile, 6-(trifluoromethyl)tetralin-1-one exemplifies how fluorinated compounds address modern challenges in drug delivery optimization and sustainable chemistry—a narrative that resonates with both academic and commercial audiences.